N,N-Dimethyl-6-piperidin-4-ylpyridin-3-amine dihydrochloride
Overview
Description
Scientific Research Applications
Synthesis and Characterization
- A study by Dineshkumar & Parthiban (2022) discusses the synthesis of a molecule closely related to N,N-Dimethyl-6-piperidin-4-ylpyridin-3-amine dihydrochloride, highlighting the methods used for its characterization including NMR and IR spectroscopy. This provides insights into the approaches used for analyzing similar compounds (Dineshkumar & Parthiban, 2022).
Chemical Transformations and Reactions
- Mataka et al. (1992) explored the transformation of similar compounds under aqueous conditions, which gives an understanding of how this compound might react in different environments (Mataka, Suzuki, Uehara, & Tashiro, 1992).
- Allan et al. (1972) investigated the reactions of iminium salts with secondary amines, providing a basis for understanding the reactivity of similar compounds like this compound (Allan, Reynolds, Maier, & Chang, 1972).
Applications in Catalysis
- Research by Kakuno & Hattori (1984) on the addition of amines to conjugated dienes catalyzed by solid base catalysts can shed light on potential catalytic applications of similar compounds (Kakuno & Hattori, 1984).
Rotational Barriers in Chemical Structures
- Anagnostis & Turnbull (2004) measured barriers to rotation in substituted piperidinochlorophenylphosphines, offering insights into the structural dynamics of compounds like this compound (Anagnostis & Turnbull, 2004).
Absolute Configuration Assignment
- Perrone & Tortorella (1978) provided methods for assigning absolute configuration to cyclic amines, relevant to understanding the stereochemistry of this compound (Perrone & Tortorella, 1978).
Novel Chemical Syntheses
- The study by Hayashi et al. (1998) discusses the development of potent and orally active fibrinogen receptor antagonists, showcasing the use of similar compounds in novel syntheses (Hayashi et al., 1998).
properties
IUPAC Name |
N,N-dimethyl-6-piperidin-4-ylpyridin-3-amine;dihydrochloride | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H19N3.2ClH/c1-15(2)11-3-4-12(14-9-11)10-5-7-13-8-6-10;;/h3-4,9-10,13H,5-8H2,1-2H3;2*1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BRBIAHSOXFCMFR-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C1=CN=C(C=C1)C2CCNCC2.Cl.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H21Cl2N3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
278.22 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.